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Key Finding on Penetration &

Compound Experimental Context & Methodology
Enhancement

Panthenyl Enhanced penetration into hair and skin ~ Analysis of physicochemical properties;

Ethyl Ether attributed to the presence of an ethyl no specific penetration study details
group [1]. provided [1].

| Panthenol | Ultrasound application significantly increased penetration through pig skin in vitro [2]. |
Methodology: Diffusion cell technique with pig skin membrane, hydrophilic gel with 10% d-panthenol,
spectrophotometric analysis [2]. Result: Statistically significant increase (p<0.05) in penetration at 2, 60,
and 240 minutes with ultrasound [2]. | | Panthenol | A film-forming nail treatment delivered significantly
more panthenol into the interior nail and supporting bed than an aqueous solution [3]. | Methodology: In
vitro human nail study, daily application for 7 days, analysis of dorsal surface, interior, and supporting bed

[3]. Result: The film acts as a reservoir and increases nail hydration, enhancing panthenol's diffusion [3]. |

Detailed Experimental Protocols

For researchers looking to replicate or design similar studies, here is a detailed breakdown of the key

methodologies cited.
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Protocol for In Vitro Skin Penetration with Ultrasound [2]

This

study evaluated the influence of ultrasound on the cutaneous penetration of d-panthenol.

Membrane: Pig skin.
Formulation: A hydrophilic gel containing 10% d-panthenol.
Receptor Solution: Distilled water.
Apparatus: Diffusion cells.
Experimental Groups:
o Gel + d-panthenol (10%)
o Gel + d-panthenol (10%) + Ultrasound
Sampling & Analysis: The receptor solution was collected at predetermined times (2, 60, and 240
minutes). The amount of d-panthenol that penetrated was quantified using a spectrophotometer at a
wavelength of 406 nm.
Data Analysis: A statistically significant increase (P < 0.05) in penetration was confirmed for the
ultrasound group at all measured time points.

Protocol for In Vitro Nail Penetration [3]

This

study examined the absorption of panthenol into and through the human nail.

Membrane: Human fingernail specimens.
Formulations:

o A commercial, non-lacquer, film-forming liquid nail treatment with 2% panthenol.

o An aqueous solution with 2% panthenol (control).
Dosing Regimen: Nail specimens were dosed daily for 7 days.
Sampling & Analysis: Sampling was performed every 24 hours. Panthenol concentrations were
determined in three distinct locations:

o The dorsal (top) surface of the nalil.

o The interior of the nail, accessed by drilling and removal of material.

o The supporting bed under the nail.
Data Analysis: The study reported a significant linear increase in panthenol levels in all three nail
compartments over the 7-day dosing period. The film-forming treatment delivered significantly more
panthenol to the interior nail and supporting bed than the control solution.

Penetration Mechanisms & Property Comparison

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/17134419/
https://pubmed.ncbi.nlm.nih.gov/18489355/
https://www.smolecule.com/products/s569013?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

The following diagram synthesizes the mechanisms and properties that influence the penetration of these two

compounds, based on the available data.
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Summary of Key Differences

¢ Panthenyl Ethyl Ether's Advantage is attributed to its molecular structure. The addition of an ethyl
group makes the molecule more lipophilic (oil-loving), which generally enhances permeability through
the lipid-rich layers of the skin and hair [1].

¢ Panthenol's Penetration is highly dependent on the formulation and delivery system. As shown,
its absorption can be significantly boosted by external energy sources like ultrasound or by vehicle
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systems that create a reservoir and increase local hydration [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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